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Compound of Interest

Compound Name: NBI-98782

Cat. No.: B560173 Get Quote

Technical Support Center: NBI-98782
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with NBI-
98782 (also known as Valbenazine).

Frequently Asked Questions (FAQs)
Q1: What is NBI-98782 and what is its primary mechanism of action?

NBI-98782, also known as valbenazine, is a potent and selective inhibitor of the vesicular

monoamine transporter 2 (VMAT2).[1][2][3][4][5] VMAT2 is responsible for transporting

monoamines, such as dopamine, from the cytoplasm into synaptic vesicles. By inhibiting

VMAT2, NBI-98782 reduces the uptake of monoamines into these vesicles, thereby affecting

neurotransmission.[1][6] Its high affinity for VMAT2 is demonstrated by its low Ki value of

approximately 0.97 nM to 3 nM.[2][5]

Q2: What is the difference between NBI-98782 and Valbenazine?

NBI-98782 is the free base form of the molecule.[3] Valbenazine is the active pharmaceutical

ingredient in the FDA-approved drug INGREZZA®, which is formulated as valbenazine

tosylate, a salt form of the compound.[7][8] The tosylate salt is described as being slightly

soluble in water.[7][8] It is important to be aware of which form of the compound you are using,

as their physical properties, including solubility, may differ.

Q3: How should NBI-98782 be stored?
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NBI-98782 is typically supplied as a crystalline solid and should be stored at -20°C for long-

term stability (≥4 years).[1][3] For stock solutions in DMSO, it is recommended to store them at

-80°C for up to 6 months or at -20°C for up to 1 month.[2][4] To avoid repeated freeze-thaw

cycles, it is advisable to aliquot the stock solution into smaller volumes.[2]

Troubleshooting Guide: Solubility Issues
One of the primary challenges researchers face when working with NBI-98782 is its limited

aqueous solubility. This guide provides solutions to common solubility problems.

Solubility Data
The solubility of NBI-98782 can vary depending on the solvent and the specific form of the

compound (free base vs. salt). The following table summarizes the available solubility data.

Solvent Form Concentration Reference

Dimethyl Sulfoxide

(DMSO)
Free Base

~25 mg/mL, 33.33

mg/mL, 50 mg/mL
[1][2][9]

Dimethylformamide

(DMF)
Free Base ~30 mg/mL [1]

Ethanol Free Base ~10 mg/mL [1]

Water Tosylate Salt Slightly soluble [7][8]

Water Free Base
< 0.1 mg/mL

(insoluble)
[9]

1:2 solution of

DMF:PBS (pH 7.2)
Free Base ~0.33 mg/mL [1]

Q4: My NBI-98782 is not dissolving in my desired solvent. What should I do?

If you are experiencing difficulty dissolving NBI-98782, consider the following troubleshooting

steps. The logical flow of these steps is illustrated in the diagram below.
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Caption: Troubleshooting workflow for NBI-98782 solubility issues.
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Q5: How can I prepare an aqueous solution of NBI-98782 for my experiments?

Directly dissolving NBI-98782 in aqueous buffers is challenging due to its low solubility.[1] The

recommended method is to first prepare a concentrated stock solution in an organic solvent

like DMSO or DMF, and then dilute this stock solution into your aqueous buffer of choice.[1]

Q6: I observed precipitation when I diluted my DMSO stock solution into an aqueous buffer.

How can I prevent this?

Precipitation upon dilution into an aqueous medium is a common issue with poorly soluble

compounds. Here are some strategies to overcome this:

Decrease the final concentration: The most straightforward solution is to lower the final

concentration of NBI-98782 in your aqueous solution.

Use a co-solvent system: For in vivo studies, a co-solvent system can help maintain

solubility. One such system includes DMSO, PEG300, Tween-80, and saline.[5]

Prepare fresh solutions: Aqueous solutions of NBI-98782 are not recommended for storage

for more than one day.[1] It is best to prepare them fresh before each experiment.

Experimental Protocols
Protocol 1: Preparation of a 10 mM DMSO Stock Solution

This protocol describes the preparation of a 10 mM stock solution of NBI-98782 (free base,

MW: 319.44 g/mol ) in DMSO.
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Caption: Workflow for preparing a 10 mM NBI-98782 stock solution in DMSO.
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Methodology:

Weigh the desired amount of NBI-98782 crystalline solid in a suitable vial.

Add the calculated volume of high-purity DMSO to achieve a 10 mM concentration (e.g., for

1 mg of NBI-98782, add 313 µL of DMSO).[2]

Vortex the solution until the solid is completely dissolved.

If dissolution is slow, gentle warming in a 37°C water bath or brief sonication can be applied.

[2][5]

Once fully dissolved, aliquot the stock solution into smaller, single-use vials to avoid

repeated freeze-thaw cycles.

Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-term

storage (up to 6 months).[2]

Protocol 2: Preparation of an Aqueous Working Solution from a DMSO Stock

This protocol outlines the dilution of a DMSO stock solution into an aqueous buffer (e.g., PBS)

for in vitro experiments.

Methodology:

Start with your concentrated NBI-98782 stock solution in DMSO.

Determine the final concentration of NBI-98782 required for your experiment.

Calculate the volume of the DMSO stock solution needed. It is crucial to keep the final

percentage of DMSO in the aqueous solution as low as possible (typically <0.5% v/v) to

avoid solvent effects on your cells or biological system.

Add the calculated volume of the DMSO stock solution to your pre-warmed aqueous buffer

while vortexing to ensure rapid mixing and minimize precipitation.

Visually inspect the solution for any signs of precipitation. If precipitation occurs, you may

need to lower the final concentration.
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Use the freshly prepared aqueous working solution immediately. Do not store aqueous

solutions of NBI-98782 for more than a day.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.

Contact
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